Cas no 183128-59-8 (N-(4-Bromophenyl)methylmethanesulfonamide)

• Product Name: N-(4-Bromophenyl)methylmethanesulfonamide
• CAS No: 183128-59-8
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD14659419
• CID: 4708992
• Update Time: 2025-05-19

N-(4-Bromophenyl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobenzyl)methanesulfonamide
• N-[(4-bromophenyl)methyl]methanesulfonamide
• Methanesulfonamide, N-[(4-bromophenyl)methyl]-
• OYQXEMVZGHIXBJ-UHFFFAOYSA-N
• N-(4-bromobenzyl)methane-sulfonamide
• N-(4-Bromophenyl)methylmethanesulfonamide

• MDL： MFCD14659419
• Inchi： 1S/C8H10BrNO2S/c1-13(11,12)10-6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： OYQXEMVZGHIXBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 54.6

Additional information on N-(4-Bromophenyl)methylmethanesulfonamide

Recent Advances in the Study of N-(4-Bromophenyl)methylmethanesulfonamide (CAS: 183128-59-8) in Chemical Biology and Pharmaceutical Research

N-(4-Bromophenyl)methylmethanesulfonamide (CAS: 183128-59-8) is a sulfonamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its bromophenyl and methanesulfonamide functional groups, has been explored for its bioactive properties, including its role as a key intermediate in the synthesis of more complex therapeutic agents. Recent studies have focused on its structural modifications, mechanism of action, and potential therapeutic applications, making it a compound of interest in medicinal chemistry.

One of the primary areas of research involving N-(4-Bromophenyl)methylmethanesulfonamide is its utility as a building block in the synthesis of novel sulfonamide-based drugs. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. Recent work has demonstrated that modifications to the core structure of this compound can enhance its binding affinity to specific biological targets, such as enzymes involved in inflammatory pathways or cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective COX-2 inhibitors, which are pivotal in designing next-generation anti-inflammatory drugs.

In addition to its synthetic applications, N-(4-Bromophenyl)methylmethanesulfonamide has been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain kinases implicated in neurodegenerative diseases. The study utilized in vitro assays to demonstrate its potential as a lead compound for further optimization, particularly in targeting protein misfolding and aggregation pathways. These findings underscore the compound's versatility and its relevance in addressing unmet medical needs.

Another emerging area of research involves the use of N-(4-Bromophenyl)methylmethanesulfonamide in proteomics and chemical biology tools. Its bromophenyl moiety makes it amenable to further functionalization, enabling its incorporation into activity-based probes for studying enzyme mechanisms. A recent preprint on bioRxiv detailed its use in profiling sulfonamide-binding proteins in cancer cell lysates, providing insights into off-target effects and potential drug-drug interactions. This application highlights the compound's value beyond traditional drug discovery, positioning it as a tool for mechanistic studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of N-(4-Bromophenyl)methylmethanesulfonamide-derived compounds. Issues such as solubility, metabolic stability, and bioavailability have been noted in preclinical studies. However, advances in formulation technologies, such as nanoparticle-based delivery systems, are being explored to overcome these limitations. A 2023 review in Advanced Drug Delivery Reviews discussed these strategies in the context of sulfonamide therapeutics, suggesting that N-(4-Bromophenyl)methylmethanesulfonamide could benefit from similar approaches.

In conclusion, N-(4-Bromophenyl)methylmethanesulfonamide (CAS: 183128-59-8) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from drug synthesis to mechanistic studies, reflecting its adaptability and importance in the field. Future research should focus on addressing its pharmacokinetic challenges and expanding its therapeutic scope, particularly in areas like oncology and neurodegeneration. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.